Cas no 2902-64-9 (5-Isobenzofurancarboxylicacid, 1,3-dihydro-1,3-dioxo-, methyl ester)

• Product Name: 5-Isobenzofurancarboxylicacid, 1,3-dihydro-1,3-dioxo-, methyl ester
• CAS No: 2902-64-9
• MF: C₁₀H₆O₅
• MW: 206.151643276215
• CID: 267614
• PubChem ID: 76180
• Update Time: 2025-04-19

5-Isobenzofurancarboxylicacid, 1,3-dihydro-1,3-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isobenzofurancarboxylicacid, 1,3-dihydro-1,3-dioxo-, methyl ester
• methyl 1,3-dioxo-2-benzofuran-5-carboxylate
• Methyl 1,3-dihydro-1,3-dioxo-5-isobenzofurancarboxylate
• Methyl 1,3-dihydro-1,3-dioxoisobenzofuran-5-carboxylate
• methyl 1,3-dioxo-1,3-dihydro-2-benzofuran-5-carboxylate
• Trimellitic anhydride methyl ester
• Methyl 1,3-dioxo-1,3-dihydroisobenzofuran-5-carboxylate
• 2902-64-9
• DTXSID4062692
• EINECS 220-796-5
• NS00028601
• 5-Isobenzofurancarboxylic acid, 1,3-dihydro-1,3-dioxo-, methyl ester
• SCHEMBL1535306

• Inchi： 1S/C10H6O5/c1-14-8(11)5-2-3-6-7(4-5)10(13)15-9(6)12/h2-4H,1H3
• InChI Key： JWKWYRVXHBOBRF-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)OC)=CC=2C1=O)=O

Computed Properties

• Exact Mass: 206.02148
• Monoisotopic Mass: 206.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.467
• Boiling Point: 388.1°Cat760mmHg
• Flash Point: 177.4°C
• Refractive Index: 1.59
• PSA: 69.67